Cas no 1804952-93-9 (3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid)
3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural features for synthetic applications. The bromine atom at the 3-position provides a versatile handle for further functionalization via cross-coupling reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical research. The carboxylic acid moiety allows for additional derivatization or salt formation, broadening its utility in intermediate synthesis. This compound is particularly useful in the development of pharmaceuticals and specialty chemicals, where precise molecular modifications are required. Its well-defined structure ensures consistent performance in synthetic workflows.
1804952-93-9 structure
Product Name:3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid
CAS No:1804952-93-9
MF:C8H6BrF2NO2
MW:266.039548397064
CID:4809610
Update Time:2025-05-28
3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid
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- Inchi： 1S/C8H6BrF2NO2/c1-3-2-12-6(7(10)11)5(9)4(3)8(13)14/h2,7H,1H3,(H,13,14)
- InChI Key： QJLFAXAIHBMBEI-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=NC=C(C)C=1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- XLogP3: 2.1
- Topological Polar Surface Area: 50.2
3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059131-1g |
3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid |
1804952-93-9 | 97% | 1g |
$1,519.80 | 2022-04-01 |
3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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